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Compound of Interest

Compound Name: N-Nitroso-Salbutamol

Cat. No.: B13451198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso-Salbutamol is a nitrosamine impurity that can form in pharmaceutical products

containing Salbutamol, a widely used bronchodilator.[1][2] Nitrosamine impurities are a class of

compounds that are considered probable human carcinogens, making their presence in

pharmaceuticals a significant safety concern for regulatory agencies like the FDA and EMA.[3]

[4][5] Consequently, stringent control and monitoring of such impurities are mandatory for

pharmaceutical manufacturers.[3][4][5][6] The N-Nitroso-Salbutamol reference standard is a

highly characterized material essential for the development, validation, and routine application

of analytical methods aimed at detecting and quantifying this impurity in Salbutamol active

pharmaceutical ingredients (APIs) and finished drug products.[1] Its use ensures the accuracy

and reliability of analytical data submitted for regulatory approval and batch release.[1]
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Property Value

IUPAC Name
(R)-N-(tert-butyl)-N-(2-hydroxy-2-(4-hydroxy-3-

(hydroxymethyl)phenyl)ethyl)nitrous amide[1]

CAS Number 2919946-71-5[1]

Molecular Formula C13H20N2O4[7]

Molecular Weight 268.31 g/mol

Appearance Neat[8]

Purity >95% (HPLC)[8]

Applications
The N-Nitroso-Salbutamol reference standard is primarily used for:

Analytical Method Development and Validation: Essential for developing and validating

sensitive and specific analytical methods, such as LC-MS/MS, for the detection and

quantification of N-Nitroso-Salbutamol in Salbutamol drug substances and products.[1]

Quality Control (QC) Testing: Used as a standard in routine QC testing to ensure that levels

of N-Nitroso-Salbutamol in manufactured batches of Salbutamol do not exceed the

acceptable intake (AI) limits set by regulatory authorities.[1] The U.S. FDA's current AI limit

for N-nitroso-albuterol is 1500 ng/day.[1]

Stability Studies: Employed in stability studies to assess the potential for N-Nitroso-
Salbutamol formation in the drug product over its shelf life.

Forced Degradation Studies: Utilized to understand the degradation pathways of Salbutamol

and identify the conditions that may lead to the formation of N-Nitroso-Salbutamol.

Formation Pathway of N-Nitroso-Salbutamol
The formation of N-Nitroso-Salbutamol occurs through the reaction of a nitrosating agent with

the secondary amine group present in the Salbutamol molecule.[1][9] This reaction is typically

favored under acidic conditions.[9] Potential sources of nitrosating agents in pharmaceutical
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manufacturing include residual nitrites in excipients, solvents, or from packaging materials.[10]

[11]
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Caption: Formation of N-Nitroso-Salbutamol from Salbutamol and a nitrosating agent.

Experimental Protocols
Determination of N-Nitroso-Salbutamol in Salbutamol
Drug Products by LC-MS/MS
This protocol is adapted from the method published by the Health Sciences Authority (HSA),

Singapore.[7][12]

Instrumentation:

Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)[7]

Analytical Column: Hypersil GOLD (150 x 2.1 mm, 3 µm) or equivalent[7]

Reagents:

N-Nitroso-Salbutamol Reference Standard

Methanol (HPLC grade)[7]
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Formic acid (MS grade)[7]

Deionized water[7]

Chromatographic Conditions:

Parameter Condition

Mobile Phase A 0.1% Formic acid in Deionized Water[7]

Mobile Phase B 0.1% Formic acid in Methanol[7]

Flow Rate 0.3 mL/min[7]

Column Temperature 40 °C[7]

Injection Volume 5 µL[7]

Gradient Program Time (min)

0.0

2.0

12.0

15.0

15.1

20.0

Mass Spectrometry Conditions (Multiple Reaction Monitoring - MRM):

Analyte Precursor Ion (m/z) Product Ion (m/z)

N-Nitroso-Salbutamol

(Quantifier)
267.1 151.0[7]

N-Nitroso-Salbutamol

(Qualifier)
267.1 162.9[7]
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Standard Solution Preparation:

Stock Standard Solution (100 µg/mL): Accurately weigh and dissolve the N-Nitroso-
Salbutamol reference standard in methanol.[7]

Intermediate Standard Solution I (10 µg/mL): Dilute the stock solution with deionized water.

[7]

Intermediate Standard Solution II (100 ng/mL): Dilute Intermediate Standard Solution I with

deionized water.[7]

Working Standard Solutions (0.1 - 20 ng/mL): Prepare a series of working standards by

diluting Intermediate Standard Solution II with deionized water to construct a calibration

curve.[7]

Sample Preparation:

Accurately weigh a portion of the powdered sample equivalent to 10 mg of Salbutamol drug

substance into a centrifuge tube.[7]

Add 10 mL of deionized water, vortex to mix, and sonicate for 10 minutes.[7]

Centrifuge the sample at 3500 rpm for 5 minutes.[7]

Filter the supernatant through a 0.2 µm nylon membrane filter into an HPLC vial for analysis.

[7]

Quantitative Data Summary from HSA Method:
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Parameter Value

Instrument LOD 0.1 ng/mL[7]

Instrument LOQ 0.2 ng/mL[7]

Method LOD
0.1 µg/g (with respect to Salbutamol drug

substance)[7]

Method LOQ
0.2 µg/g (with respect to Salbutamol drug

substance)[7]

Linearity (r²) > 0.99[7]

Recovery 70-125%[7]

Determination of N-Nitroso-Salbutamol in Salbutamol
Drug Substance by LC-MS/MS
This protocol is based on a method for the analysis of Salbutamol drug substances.[13]

Instrumentation:

Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS)[13]

Analytical Column: XSelect HSS T3 (150 x 3 mm, 3.5 µm) or equivalent[13]

Reagents:

N-Nitroso-Salbutamol Reference Standard

Methanol (HPLC grade)[13]

Acetonitrile (HPLC grade)[13]

Formic acid (HPLC grade)[13]

Deionized water[13]

Chromatographic Conditions:
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Parameter Condition

Mobile Phase A 0.1% Formic acid in Deionized Water[13]

Mobile Phase B
0.1% Formic acid and 20% Acetonitrile in

Methanol[13]

Flow Rate 0.6 mL/min[13]

Column Temperature 40 °C[13]

Injection Volume 10 µL[13]

Standard Solution Preparation:

Stock Standard Solution (1000 µg/mL): Accurately weigh and dissolve the N-Nitroso-
Salbutamol reference standard in methanol.[13]

Working Standard Solutions (0.025 - 100 ng/mL): Prepare a series of working standards by

diluting the stock solution with deionized water.[13]

Sample Preparation:

Accurately weigh 0.1 g of the Salbutamol drug substance into a centrifuge tube.

Add 10 mL of deionized water and sonicate for 10 minutes to dissolve.

Centrifuge the solution at ≥ 3000 x g for 10 minutes.

Filter the supernatant through a 0.22 µm PVDF membrane filter into an HPLC vial.

Quantitative Data Summary from Drug Substance Method:

Parameter Value

Method LOQ 0.025 µg/g[13]

Linearity Range 0.025 - 100 ng/mL[13]
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Experimental Workflow Diagram
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Caption: Workflow for the quantitative analysis of N-Nitroso-Salbutamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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